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Compound of Interest

Compound Name: potassium;hydrogen carbonate

Cat. No.: B7824889 Get Quote

Solubility
The solubility of a substance is a fundamental property that dictates its behavior in solution. For

potassium hydrogen carbonate, solubility in water is a key parameter for various applications.

Data Presentation: Solubility of Potassium Hydrogen Carbonate in Water

Temperature (°C) Solubility ( g/100 g of water)

0 22.7[1]

10 27.9[1]

20 33.3[1]

25 36.5[1]

30 39.1[1]

40 45.6[1]

60 60.0[1]

70 68.3[1]

Experimental Protocol: Determination of Solubility
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A common method for determining the solubility of a salt like potassium hydrogen carbonate at

a specific temperature is the isothermal equilibrium method.

Preparation of Supersaturated Solution: A surplus of potassium hydrogen carbonate is added

to a known volume of deionized water in a jacketed glass vessel maintained at a constant

temperature by a circulating water bath.

Equilibration: The solution is stirred vigorously for an extended period (e.g., 24-48 hours) to

ensure that equilibrium is reached.

Sampling: After stirring is stopped, the solution is allowed to stand for a period to allow the

undissolved solid to settle. A filtered sample of the supernatant is then carefully withdrawn

using a pre-heated or pre-cooled syringe to avoid precipitation or dissolution during

sampling.

Analysis: The concentration of potassium hydrogen carbonate in the sample is determined

by a suitable analytical method, such as titration with a standardized acid or by gravimetric

analysis after evaporating the solvent.

Repetition: The experiment is repeated at different temperatures to determine the solubility

curve.
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Experimental Workflow for Solubility Determination

Prepare Supersaturated Solution
(KHCO₃ in H₂O)

Equilibrate at Constant Temperature
(Stirring)

Settle and Sample Supernatant
(Filtration)

Analyze Sample Concentration
(e.g., Titration)

Repeat at Different Temperatures
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Density Measurement with a Pycnometer

Calibrate Pycnometer Volume
(with deionized water)

Measure Mass of Pycnometer
with KHCO₃ Solution

Prepare KHCO₃ Solutions
(known concentrations)

Calculate Solution Density
(ρ = m/V)

Repeat for each Concentration
and Temperature
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Calorimetric Measurement of Heat Capacity

Calibrate Calorimeter

Calculate Specific Heat Capacity

Place KHCO₃ Solution in Calorimeter

Supply Known Amount of Heat
(Electrical Heater)

Measure Temperature Change (ΔT)
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Viscosity Measurement with Capillary Viscometer

Place Viscometer in
Constant Temperature Bath

Load KHCO₃ Solution

Allow Thermal Equilibration

Measure Flow Time
between Marks

Calculate Kinematic and
Dynamic Viscosity
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Enthalpy of Solution Determination

Measure Initial Temperature
of Water in Calorimeter

Add Known Mass of KHCO₃

Record Temperature Change
over Time

Determine ΔT by Extrapolation

Calculate Enthalpy of Solution
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Electrochemical Determination of Activity Coefficient

Construct Electrochemical Cell
(K⁺ ISE and Reference Electrode)

Calibrate Cell with Dilute
KHCO₃ Solutions

Measure Cell Potential of
Test Solutions

Calculate K⁺ Activity
(Nernst Equation)

Determine Mean Activity Coefficient

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7824889#thermodynamic-properties-of-potassium-
hydrogen-carbonate-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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